Cas no 450345-85-4 (6-(6,7-dimethoxy-1-methyl-1,2,3,4-tetrahydroisoquinolin-2-yl)-5-nitropyrimidin-4-amine)

• Product Name: 6-(6,7-dimethoxy-1-methyl-1,2,3,4-tetrahydroisoquinolin-2-yl)-5-nitropyrimidin-4-amine
• CAS No: 450345-85-4
• MF: C₁₆H₁₉N₅O₄
• MW: 345.353163003922
• CID: 6593626
• PubChem ID: 2960078
• Update Time: 2025-05-21

6-(6,7-dimethoxy-1-methyl-1,2,3,4-tetrahydroisoquinolin-2-yl)-5-nitropyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(6,7-dimethoxy-1-methyl-1,2,3,4-tetrahydroisoquinolin-2-yl)-5-nitropyrimidin-4-amine
• 6-(6,7-dimethoxy-1-methyl-3,4-dihydroisoquinolin-2(1H)-yl)-5-nitropyrimidin-4-amine
• 4-Pyrimidinamine, 6-(3,4-dihydro-6,7-dimethoxy-1-methyl-2(1H)-isoquinolinyl)-5-nitro-
• 450345-85-4
• SR-01000570819
• Oprea1_808273
• 6-(6,7-dimethoxy-1-methyl-3,4-dihydro-1H-isoquinolin-2-yl)-5-nitropyrimidin-4-amine
• AB00357892-02
• AKOS024582347
• SR-01000570819-1
• F0543-0235

• Inchi： 1S/C16H19N5O4/c1-9-11-7-13(25-3)12(24-2)6-10(11)4-5-20(9)16-14(21(22)23)15(17)18-8-19-16/h6-9H,4-5H2,1-3H3,(H2,17,18,19)
• InChI Key： PCRYCHOKIBKTJB-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCC3=C(C2C)C=C(OC)C(OC)=C3)=C([N+]([O-])=O)C(N)=N1

Computed Properties

• Exact Mass: 345.14370410g/mol
• Monoisotopic Mass: 345.14370410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 119Ų

Additional information on 6-(6,7-dimethoxy-1-methyl-1,2,3,4-tetrahydroisoquinolin-2-yl)-5-nitropyrimidin-4-amine

Comprehensive Overview of 6-(6,7-dimethoxy-1-methyl-1,2,3,4-tetrahydroisoquinolin-2-yl)-5-nitropyrimidin-4-amine (CAS No. 450345-85-4)

The compound 6-(6,7-dimethoxy-1-methyl-1,2,3,4-tetrahydroisoquinolin-2-yl)-5-nitropyrimidin-4-amine (CAS No. 450345-85-4) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a tetrahydroisoquinoline core and a nitropyrimidine moiety makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents. Researchers are increasingly focusing on its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

One of the key features of this compound is its 6,7-dimethoxy-1-methyl-1,2,3,4-tetrahydroisoquinoline subunit, which is known for its bioactivity in central nervous system (CNS) targeting molecules. This structural motif is often associated with compounds that exhibit neuroprotective or psychoactive properties, making it a subject of interest for neurodegenerative disease research. Additionally, the presence of the 5-nitropyrimidin-4-amine group introduces potential interactions with DNA or RNA, suggesting applications in antiviral or anticancer drug development.

In recent years, the scientific community has shown growing interest in small-molecule inhibitors like 6-(6,7-dimethoxy-1-methyl-1,2,3,4-tetrahydroisoquinolin-2-yl)-5-nitropyrimidin-4-amine, especially in the context of precision medicine. With the rise of personalized treatment strategies, compounds that can selectively target specific enzymes or receptors are highly sought after. This molecule's ability to potentially inhibit key kinases involved in cell proliferation and apoptosis aligns well with current trends in oncology research.

Another area where this compound is being explored is in the field of chemical biology. Its unique structure allows it to serve as a probe for studying enzyme mechanisms or protein-ligand interactions. Researchers are particularly interested in its potential to modulate G-protein-coupled receptors (GPCRs), which are critical targets for a wide range of therapeutics. The nitro group in the pyrimidine ring may also contribute to its redox properties, opening avenues for research in oxidative stress-related diseases.

The synthesis of 6-(6,7-dimethoxy-1-methyl-1,2,3,4-tetrahydroisoquinolin-2-yl)-5-nitropyrimidin-4-amine involves multi-step organic reactions, often starting with the construction of the tetrahydroisoquinoline scaffold followed by coupling with the nitropyrimidine derivative. Optimization of these synthetic routes is a hot topic in medicinal chemistry, as it impacts the compound's yield, purity, and scalability for potential industrial applications. Recent advancements in green chemistry have also prompted researchers to explore more sustainable methods for its production.

From a drug discovery perspective, this compound's pharmacokinetic properties, such as solubility, metabolic stability, and membrane permeability, are under investigation. Computational modeling and in silico studies are being employed to predict its binding affinity with various biological targets, reducing the need for extensive in vitro testing. These approaches align with the broader shift toward AI-driven drug design, a trend that has gained momentum in recent years.

In summary, 6-(6,7-dimethoxy-1-methyl-1,2,3,4-tetrahydroisoquinolin-2-yl)-5-nitropyrimidin-4-amine (CAS No. 450345-85-4) represents a versatile and promising compound with potential applications across multiple domains of biomedical research. Its unique structural features and bioactivity profile make it a valuable subject for ongoing and future studies, particularly in the realms of kinase inhibition, CNS therapeutics, and targeted drug delivery. As research continues to unfold, this molecule may well emerge as a key player in the next generation of small-molecule therapeutics.